![molecular formula C8H9BO4 B107020 4-Methoxycarbonylphenylboronic acid CAS No. 99768-12-4](/img/structure/B107020.png)
4-Methoxycarbonylphenylboronic acid
Overview
Description
4-Methoxycarbonylphenylboronic acid (MCPA) is a unique derivative of phenylboronic acid (PBA). It is a mono-substituted boronic acid that has a wide range of applications in science and medicine. MCPA is a versatile compound that has been used in a variety of synthetic reactions, and has also been used in a variety of scientific research applications.
Scientific Research Applications
Supramolecular Assemblies
4-Methoxycarbonylphenylboronic acid is used in the design and synthesis of supramolecular assemblies. Research by Pedireddi and Seethalekshmi (2004) demonstrated its use in forming O–H⋯N hydrogen bonds with hetero N-atoms and –B(OH)2, leading to specific crystal structures (Pedireddi & Seethalekshmi, 2004).
Nanomaterials Characterization
In nanotechnology, this compound is a component in the creation of hybrid nanomaterials. Monteiro et al. (2015) reported its use in immobilizing chiral BINOL derivatives onto multiwalled carbon nanotubes, aiding in the characterization of these materials (Monteiro et al., 2015).
Synthesis of Indenones
Ueda, Ueno, Suyama, and Ryu (2016) explored its role in cobalt-catalyzed annulation with alkynes, leading to the synthesis of 2,3-disubstituted indenones. This process demonstrated excellent regioselectivity and provided insights into the synthesis of complex organic structures (Ueda et al., 2016).
Fluorescence Quenching Study
The compound has been studied for its fluorescence quenching properties. Research by Geethanjali, Nagaraja, and Melavanki (2015) used it to understand the mechanism of fluorescence quenching, providing valuable insights into its interaction with aniline and other quenchers (Geethanjali, Nagaraja, & Melavanki, 2015).
Chemosensing Technologies
Zhu et al. (2006) investigated the N-B interaction in an arylboronate system, including this compound. Their findings are relevant in the design of future chemosensing technologies for substances like saccharides and catecholamines (Zhu et al., 2006).
Mechanism of Action
Target of Action
4-Methoxycarbonylphenylboronic acid, also known as Methyl 4-boronobenzoate, is primarily used as a reagent in organic synthesis
Mode of Action
This compound is often used in Suzuki-Miyaura cross-coupling reactions . In these reactions, it acts as a boron source, coupling with aryl halides to form carbon-carbon bonds . It can also participate in oxidative Heck reactions and intramolecular C-H amidation sequences .
Pharmacokinetics
It is soluble in methanol , which suggests it could be absorbed and distributed in the body if ingested or administered.
Result of Action
The result of the action of this compound is the formation of new organic compounds through chemical reactions . The effects of these compounds at the molecular and cellular level would depend on their specific structures and properties.
Action Environment
The efficacy and stability of this compound as a reagent can be influenced by various environmental factors. For example, the compound is stable under normal temperatures but may decompose under high temperature or strong acidic conditions . Furthermore, the outcomes of the reactions it participates in can be affected by factors such as the presence of other reagents, the temperature, and the pH of the reaction environment.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
4-Methoxycarbonylphenylboronic acid is a reagent used in various biochemical reactions. It is used in tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence . It is also used in copper-mediated ligandless aerobic fluoroalkylation of arylboronic acids with fluoroalkyl iodides
Molecular Mechanism
The molecular mechanism of this compound involves its role as a reagent in various biochemical reactions
Properties
IUPAC Name |
(4-methoxycarbonylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5,11-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQCXFUXRTRESBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370259 | |
Record name | [4-(Methoxycarbonyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99768-12-4 | |
Record name | 4-(Methoxycarbonyl)phenylboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=99768-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [4-(Methoxycarbonyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 4-borono-, 1-methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.530 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 4-Methoxycarbonylphenylboronic acid in the synthesis of aryl sulfonyl chloride described in the research paper?
A1: In the described synthesis [], this compound serves as a reagent in a palladium or nickel-catalyzed Suzuki coupling reaction. This reaction facilitates the attachment of the 4-Methoxycarbonylphenyl group to the core structure of the aryl sulfonyl chloride derivative. Specifically, it reacts with an intermediate compound featuring a halogen substituent, resulting in the formation of a carbon-carbon bond between the boronic acid derivative and the target molecule.
Q2: Are there alternative methods for introducing the 4-Methoxycarbonylphenyl group into similar molecular structures?
A2: While the research paper specifically utilizes a Suzuki coupling with this compound [], alternative methods for introducing the 4-Methoxycarbonylphenyl group do exist. Some possibilities include:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.